Cas no 622791-50-8 ((2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate)

• Product Name: (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate
• CAS No: 622791-50-8
• MF: C₂₁H₁₉NO₄
• MW: 349.379865884781
• CID: 5417350
• Update Time: 2025-07-17

(2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• [(2Z)-3-oxo-2-(pyridin-4-ylmethylidene)-1-benzofuran-6-yl] cyclohexanecarboxylate
• (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate

• Inchi： 1S/C21H19NO4/c23-20-17-7-6-16(25-21(24)15-4-2-1-3-5-15)13-18(17)26-19(20)12-14-8-10-22-11-9-14/h6-13,15H,1-5H2
• InChI Key： RAWGHZIDBDGJHL-UHFFFAOYSA-N
• SMILES： C1(C(OC2C=C3OC(=CC4C=CN=CC=4)C(=O)C3=CC=2)=O)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate

Introduction to (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate (CAS No. 622791-50-8)

(2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate, identified by its CAS number 622791-50-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The compound's unique scaffold, incorporating elements such as a benzofuran ring and a pyridine substituent, positions it as a promising candidate for further investigation in various therapeutic areas.

The structural complexity of (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate makes it an intriguing subject for synthetic chemists. The presence of multiple functional groups, including a β-keto ester moiety and an enone group, provides numerous possibilities for chemical modification and derivatization. These features are particularly valuable in the design of novel bioactive molecules, where precise control over molecular architecture can significantly influence pharmacological properties.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, neurodegeneration, and cancer. The benzofuran core is a well-known pharmacophore found in several bioactive natural products and drug candidates. Its ability to interact with biological targets makes it a valuable building block in medicinal chemistry. Additionally, the pyridine substituent enhances the compound's solubility and bioavailability, which are critical factors in drug design.

Recent studies have highlighted the potential of heterocyclic compounds in addressing unmet medical needs. For instance, derivatives of benzofuran have been explored for their anti-inflammatory and analgesic properties. The enone group in (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate suggests that it may exhibit similar activities. Furthermore, the cyclohexanecarboxylate moiety could contribute to the compound's metabolic stability and binding affinity to biological targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, may be employed to construct the desired framework efficiently. The use of chiral auxiliaries or catalysts could also be necessary to achieve enantioselective synthesis, which is crucial for developing enantiomerically pure drugs.

The pharmacological evaluation of (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-ylyl cyclohexanecarboxylate is an ongoing area of research. In vitro assays can provide initial insights into its biological activity by testing its interaction with various enzymes and receptors. Cell-based assays may further assess its effects on cellular processes relevant to disease pathways. Preclinical studies in animal models could offer additional evidence on its safety and efficacy before human trials are considered.

The development of computational tools has significantly accelerated the process of drug discovery in recent decades. Molecular modeling techniques can predict the binding affinity of this compound to potential targets by simulating its interaction with biological macromolecules. These predictions can guide experimental design and help prioritize compounds for further investigation. Additionally, virtual screening methods can identify new analogs with improved properties based on the structure of (2Z)-3 oxo 2 ( pyridin 4 yl) methylidene 2 3 dihydro 1 benzofuran 6 yl cyclohexanecarboxylate.

The environmental impact of pharmaceutical research is also an important consideration. Sustainable synthetic methods that minimize waste and reduce energy consumption are increasingly being adopted in industrial settings. Green chemistry principles can be applied to optimize the synthesis of this compound, ensuring that it aligns with global efforts to promote environmental responsibility.

In conclusion, (2Z)-3 oxo 2 ( pyridin 4 yl) methylidene 2 3 dihydro 1 benzofuran 6 yl cyclohexanecarboxylate (CAS No. 622791508) represents a fascinating molecule with potential therapeutic applications. Its complex structure and diverse functional groups make it a valuable candidate for further exploration in medicinal chemistry. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will play a crucial role in advancing our understanding of disease mechanisms and developing novel treatments.